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For researchers in cellular signaling, oncology, and immunology, selecting a reliable antibody is

paramount to generating reproducible and accurate data. This guide provides a comparative

overview of commercially available antibodies targeting the Vaccinia H1-Related (VHR) protein,

also known as Dual Specificity Phosphatase 3 (DUSP3). Vhr1/DUSP3 is a critical negative

regulator of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, making it a key

target of study in various diseases. This comparison is based on vendor-provided data for

applications including Western Blot (WB), Immunohistochemistry (IHC), and

Immunoprecipitation (IP).

Performance Comparison of Vhr1/DUSP3 Antibodies
The following table summarizes the specifications and validated applications of Vhr1/DUSP3

antibodies from various commercial vendors. It is important to note that this data is sourced

from the manufacturers and has not been independently verified in a head-to-head

comparison. Researchers are encouraged to consult the vendor datasheets for the most up-to-

date information and validation images.
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Vendor
Catalog
Number

Clonality Host
Tested
Application
s

Recommen
ded
Dilutions
(Vendor-
Provided)

Boster Bio A06135-1 Polyclonal Rabbit
ELISA, IHC,

WB

WB: 1:500-

1:2000, IHC:

1:100-300,

ELISA:

1:20000, IF:

1:50-200

Novus

Biologicals
NBP3-41728 Monoclonal Mouse WB 0.01-2ug/mL

Cell Signaling

Tech.
#4752 Polyclonal Rabbit WB, IP

WB: 1:1000,

IP: 1:50

RayBiotech (Multiple) Polyclonal Rabbit WB, IHC-P

WB: 1:1000,

IHC: 1:50-

100

Thermo

Fisher Sci.
PA5-22001 Polyclonal Rabbit WB, IHC (P) Not specified

Sigma-

Aldrich
HPA063616 Polyclonal Rabbit IF 0.25-2 µg/mL

Sigma-

Aldrich

WH0001845

M1 (5B7)
Monoclonal Mouse

WB, ELISA,

IF

WB: 1-5

µg/mL

Disclaimer: The performance of antibodies can vary depending on the experimental conditions,

sample type, and handling. The information presented here is for guidance and researchers

should perform their own validation for their specific application.

Vhr1/DUSP3 Signaling Pathway and Experimental
Workflow
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Vhr1/DUSP3 is a dual-specificity phosphatase that plays a crucial role in regulating cellular

signaling by dephosphorylating both phosphotyrosine and phosphoserine/threonine residues

on its target proteins. A primary function of Vhr1 is the inactivation of key components of the

MAPK signaling cascade.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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